Cas no 946364-94-9 (N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-3,4-dimethylbenzamide)

• Product Name: N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-3,4-dimethylbenzamide
• CAS No: 946364-94-9
• MF: C₂₉H₃₆N₄O
• MW: 456.622346878052
• CID: 5516327
• Update Time: 2025-07-23

N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-3,4-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-(dimethylamino)phenyl]-2-(4-phenylpiperazin-1-yl)ethyl]-3,4-dimethylbenzamide
• N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-3,4-dimethylbenzamide

• Inchi： 1S/C29H36N4O/c1-22-10-11-25(20-23(22)2)29(34)30-21-28(24-12-14-26(15-13-24)31(3)4)33-18-16-32(17-19-33)27-8-6-5-7-9-27/h5-15,20,28H,16-19,21H2,1-4H3,(H,30,34)
• InChI Key： IKCSNDWEMPXRSL-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(N(C)C)C=C1)N1CCN(C2=CC=CC=C2)CC1)(=O)C1=CC=C(C)C(C)=C1

Additional information on N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-3,4-dimethylbenzamide

Introduction to N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-3,4-dimethylbenzamide (CAS No. 946364-94-9)

N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-3,4-dimethylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its intricate molecular structure and potential biological activities. This compound, identified by its CAS number 946364-94-9, represents a fusion of aromatic and heterocyclic moieties, making it a subject of interest for researchers exploring novel therapeutic agents. The presence of multiple functional groups, including dimethylamino and phenylpiperazine units, suggests a rich chemical space for interaction with biological targets.

The molecular framework of N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-3,4-dimethylbenzamide is characterized by its dual aromatic systems connected through an amide linkage. This structural motif is reminiscent of many pharmacologically active molecules that have been investigated for their potential in treating various neurological and psychiatric disorders. The compound’s dimethylamino group, in particular, is known for its ability to modulate neurotransmitter activity, which has led to its incorporation in numerous drug candidates targeting conditions such as depression, anxiety, and schizophrenia.

In recent years, there has been a surge in research aimed at identifying new compounds that can interact with neurotransmitter receptors in the brain. The phenylpiperazine moiety in N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-3,4-dimethylbenzamide is particularly noteworthy as it is a common pharmacophore in drugs that influence serotonin and dopamine pathways. These pathways are central to the regulation of mood, cognition, and motor control, making this class of compounds highly relevant to the treatment of mental health disorders.

The synthesis of N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-3,4-dimethylbenzamide involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The 3,4-dimethylbenzamide core provides stability to the molecule while allowing for modifications at other positions. Researchers have been exploring various synthetic routes to optimize the production of this compound, leveraging advances in catalytic methods and purification techniques.

The biological activity of N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-3,4-dimethylbenzamide has been the focus of several preclinical studies. Initial investigations have suggested that this compound may exhibit properties relevant to the treatment of neurological disorders. For instance, its interaction with serotonin receptors has been hypothesized to contribute to its potential antidepressant effects. Additionally, the dimethylamino group’s ability to modulate dopamine pathways raises the possibility of therapeutic applications in conditions such as Parkinson’s disease.

The phenylpiperazine scaffold is particularly interesting because it has been extensively studied for its role in modulating neurotransmitter activity. Recent research has highlighted the importance of this moiety in developing drugs that can selectively target specific receptor subtypes without causing off-target effects. This selectivity is crucial for improving the safety profile of pharmaceuticals and reducing side effects.

In conclusion, N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-3,4-dimethylbenzamide (CAS No. 946364-94-9) represents a promising candidate for further exploration in pharmaceutical research. Its complex structure and functional groups make it a versatile molecule with potential applications in treating various neurological and psychiatric disorders. As research continues to uncover new insights into the mechanisms underlying these conditions, compounds like N-{2-4-(dimethylamino)phenyl}-... provide valuable starting points for developing innovative therapeutic strategies.